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Introduction
Sodium octanoate, the sodium salt of octanoic acid, is a versatile excipient with a range of

practical applications in pharmaceutical formulations. Its properties as a protein stabilizer,

solubility enhancer, and penetration enhancer make it a valuable tool for overcoming various

drug development challenges. This document provides detailed application notes, experimental

protocols, and quantitative data to guide researchers and formulation scientists in the effective

use of sodium octanoate.

Application 1: Protein Stabilization
Sodium octanoate is widely used as a stabilizer for proteins, most notably for human serum

albumin (HSA) and intravenous immunoglobulins (IVIG). It protects proteins from physical and

chemical degradation, particularly thermal stress encountered during manufacturing processes

like pasteurization.

Mechanism of Action
Sodium octanoate stabilizes proteins by binding to specific sites on the protein surface. In the

case of HSA, it occupies fatty acid binding sites, which increases the protein's conformational
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stability and thermal denaturation temperature. This binding is primarily hydrophobic, with the

alkyl chain of the octanoate interacting with nonpolar pockets on the protein.

Signaling Pathway: Protein Stabilization by Sodium
Octanoate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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